![molecular formula C18H15N5O4S B2533568 N-(4-(2-((4-carbamoylphenyl)amino)-2-oxoethyl)thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide CAS No. 946337-39-9](/img/structure/B2533568.png)
N-(4-(2-((4-carbamoylphenyl)amino)-2-oxoethyl)thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-(2-((4-carbamoylphenyl)amino)-2-oxoethyl)thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C18H15N5O4S and its molecular weight is 397.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Metabolism and Disposition Studies
Research on compounds such as "SB-649868," a novel orexin 1 and 2 receptor antagonist, highlights the importance of understanding the metabolic fate and disposition of pharmaceutical compounds in humans. The study by Renzulli et al. (2011) elucidates the metabolic pathways, identifying principal metabolites and routes of elimination, which are critical for predicting drug safety and efficacy (Renzulli et al., 2011).
Toxicity and Safety Assessments
The evaluation of toxicity and safety is a pivotal aspect of the research applications of chemical compounds. For instance, the study of acrylamide's metabolism in humans by Fennell et al. (2005) provides insights into the toxicokinetics and potential health risks associated with exposure to environmental and dietary toxins. Such studies are vital for assessing the safety of chemicals, including potential therapeutic agents (Fennell et al., 2005).
Pharmacological Effects
Understanding the pharmacological effects of compounds, including receptor binding and physiological responses, is crucial for drug development. Research on compounds acting on specific receptors, such as GABA type A receptor partial agonists, sheds light on the therapeutic potential and mechanism of action of novel pharmaceutical agents. Shaffer et al. (2008) detailed the metabolism and disposition of such a compound, emphasizing the importance of receptor-targeted research in developing new treatments (Shaffer et al., 2008).
Human Exposure and Biomonitoring
Research on human exposure to carcinogenic compounds, such as heterocyclic amines in cooked meat, and the development of biomarkers for exposure assessment, is critical for public health. Studies by Sinha et al. (2000) and Vanhaecke et al. (2008) on dietary carcinogens and their metabolism by intestinal bacteria offer valuable insights into the risks associated with exposure to environmental and dietary toxins, highlighting the role of biomonitoring in risk assessment and the identification of potential carcinogenic compounds (Sinha et al., 2000); (Vanhaecke et al., 2008).
Properties
IUPAC Name |
N-[4-[2-(4-carbamoylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-6-oxo-1H-pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N5O4S/c19-16(26)10-1-4-12(5-2-10)21-15(25)7-13-9-28-18(22-13)23-17(27)11-3-6-14(24)20-8-11/h1-6,8-9H,7H2,(H2,19,26)(H,20,24)(H,21,25)(H,22,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKFYGAAWXWSJCN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)N)NC(=O)CC2=CSC(=N2)NC(=O)C3=CNC(=O)C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.